Cas no 14597-16-1 (1,2-Anthracenedicarboxylicacid,7-[5-(2-aminoethyl)-2-hydroxyphenyl]-9,10-dihydro-3,5,6,8-tetrahydroxy-9,10-dioxo-)

1,2-Anthracenedicarboxylicacid,7-[5-(2-aminoethyl)-2-hydroxyphenyl]-9,10-dihydro-3,5,6,8-tetrahydroxy-9,10-dioxo- Properties

Names and Identifiers

• 1,2-Anthracenedicarboxylicacid,7-[5-(2-aminoethyl)-2-hydroxyphenyl]-9,10-dihydro-3,5,6,8-tetrahydroxy-9,10-dioxo-
• Laccaicacid E
• V9O
• AKOS040735796
• Laccaic acid E
• 14597-16-1
• 7-[5-(2-aminoethyl)-2-hydroxyphenyl]-3,5,6,8-tetrahydroxy-9,10-dioxoanthracene-1,2-dicarboxylic acid
• 7-[5-(2-azanylethyl)-2-oxidanyl-phenyl]-3,5,6,8-tetrakis(oxidanyl)-9,10-bis(oxidanylidene)anthracene-1,2-dicarboxylic acid
• +Expand

• InChIKey： QPCFHDQETKDGHT-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H17NO11/c25-4-3-7-1-2-10(26)8(5-7)13-20(30)17-16(22(32)21(13)31)18(28)9-6-11(27)14(23(33)34)15(24(35)36)12(9)19(17)29/h1-2,5-6,26-27,30-32H,3-4,25H2,(H,33,34)(H,35,36)
• SMILES： NCCC1C=CC(O)=C(C2C(O)=C(O)C3C(C4=CC(O)=C(C(=O)O)C(C(=O)O)=C4C(=O)C=3C=2O)=O)C=1

Computed Properties

• Exact Mass: 495.08016036g/mol
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 5
• Monoisotopic Mass: 495.08016036g/mol
• Heavy Atom Count: 36
• Complexity: 911
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 236Ų

Experimental Properties

• Color/Form: Yellow powder